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Compound of Interest

[(Pyridin-4-ylmethyl)-amino]-acetic
Compound Name:

acid
CAS No.: 88720-65-4
Cat. No.: B1317158

Get Quote

Executive Summary

[(4-Pyridinylmethyl)amino]acetic acid (also known as N-(4-Pyridylmethyl)glycine) is a
bifunctional heterocycle-amino acid hybrid. Unlike its isomer N-(2-pyridylmethyl)glycine—which
acts as a tridentate pincer ligand—the 4-pyridyl derivative is topologically distinct. The para-
substitution of the pyridine nitrogen prevents the formation of a localized chelate ring involving
the pyridine ring, forcing the molecule to act as a divergent bridging ligand. This structural
constraint makes it a critical building block in the synthesis of Coordination Polymers (CPs) and
Metal-Organic Frameworks (MOFs), as well as a versatile scaffold in peptidomimetic drug
design.

This guide details the physicochemical profile, synthetic pathways, and divergent coordination
chemistry of this compound, providing researchers with actionable protocols for its application
in supramolecular chemistry and pharmaceutical synthesis.

Physicochemical Profile
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The molecule exists primarily as a zwitterion in aqueous solution at neutral pH, characterized
by a protonated secondary amine and a deprotonated carboxylate.[1]

Table 1: Core Chemical Properties

Property Data Notes
2-[(Pyridin-4-
IUPAC Name ] ) )
ylmethyl)amino]acetic acid
CAS Number 88720-65-4
Molecular Formula CsH10N202
Molecular Weight 166.18 g/mol
N High: Water, DMSO, Zwitterionic character
Solubility ) - i
MethanolLow: Hexane, Et2O dominates solubility profile.
_ Deprotonation of -COOH to —
pKai (Carboxyl) 2.14 £ 0.10 (Predicted)
COO-.
o Protonation of Pyridine
pKaz (Pyridine) ~5.3 )
Nitrogen (Py-N).
_ Deprotonation of secondary
pKasz (Amine) ~9.1 )
ammonium —NH2%—.
Isoelectric Point (pl) ~5.6 pH at which net charge is zero.
H-Bond Donors 2 (-NH—, —OH/-COOH)
(Py-N, Amine-N, Carboxyl-O
H-Bond Acceptors 4

X2)

Synthetic Pathways

The synthesis of [(4-pyridinylmethyl)amino]acetic acid is most efficiently achieved via Reductive
Amination. This method avoids the over-alkylation often seen in direct nucleophilic substitution
(e.g., reacting glycine with 4-(chloromethyl)pyridine).

Pathway Logic
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» Imine Formation: Condensation of pyridine-4-carboxaldehyde with glycine (or glycine ethyl
ester) generates an intermediate imine (Schiff base).

e Reduction: Selective reduction of the C=N bond using Sodium Triacetoxyborohydride (STAB)
or Sodium Borohydride (NaBHa4) yields the secondary amine.

o Hydrolysis (if Ester used): If the ethyl ester of glycine is used to improve solubility in organic
solvents, a final saponification step is required.

Visualization: Synthesis Workflow
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Caption: Step-wise synthesis via reductive amination. The ester route is preferred for ease of
purification before final hydrolysis.

Structural Analysis & Coordination Chemistry

The defining feature of this molecule is its divergent topology.

The "Anti-Chelate" Effect

In the 2-pyridyl isomer, the pyridine nitrogen and the glycine amine are separated by two
carbons, allowing them to bite the same metal center (forming a 5-membered chelate ring). In
[(4-pyridinylmethyl)amino]acetic acid, the pyridine nitrogen is oriented 180° away from the
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glycine tail. It is geometrically impossible for the pyridine N and the glycine amine/carboxylate
to bind the same metal ion.

Consequences for Ligand Design

» Bridging Ligand: The molecule acts as a linker, binding Metal A at the glycine end (N,O-
chelation) and Metal B at the pyridine end (N-coordination).

 MOF Construction: This property makes it an excellent "strut" for constructing 3D Metal-
Organic Frameworks with large pore sizes.

o Zwitterionic Coordination: In the solid state, the carboxylate often bridges metal centers while
the ammonium group balances charge or participates in hydrogen bonding networks.

Visualization: Topology Comparison
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Caption: Topological divergence: The 4-pyridyl derivative forces bridging interactions, enabling
supramolecular polymerization rather than discrete chelation.

Experimental Protocols
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Protocol 1: Synthesis via Reductive Amination
(Standardized)

Objective: Synthesis of N-(4-pyridylmethyl)glycine ethyl ester (Precursor).

Reagents:

Pyridine-4-carboxaldehyde (10 mmol)

Glycine ethyl ester hydrochloride (10 mmol)
Triethylamine (EtsN) (10 mmol)

Sodium Triacetoxyborohydride (STAB) (14 mmol)

Dichloromethane (DCM) (dry)

Procedure:

Imine Formation: In a round-bottom flask, dissolve Glycine ethyl ester HCl in dry DCM (50
mL). Add EtsN (1.0 eq) and stir for 15 min to liberate the free amine.

Add Pyridine-4-carboxaldehyde (1.0 eq) and MgSOa4 (anhydrous, 2g) to absorb water. Stir at
Room Temperature (RT) for 2 hours.

Reduction: Cool the mixture to 0°C. Add STAB (1.4 eq) portion-wise over 20 minutes.

Allow the reaction to warm to RT and stir overnight (12-16 hours) under nitrogen
atmosphere.

Quench: Quench with saturated aqueous NaHCO:s.

Extraction: Extract the aqueous layer with DCM (3 x 30 mL). Combine organic layers, dry
over Na2S0Oa4, and concentrate in vacuo.

Purification: The crude oil is purified via flash column chromatography (SiO2, MeOH/DCM
gradient 0-10%).
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Note: To obtain the free acid, hydrolyze the ester using LIOH (2.0 eq) in THF/H20 (1:1) for 2
hours, then neutralize with 1M HCI to precipitate the zwitterion.

Protocol 2: Determination of pKa via Potentiometric
Titration

Objective: Determine the ionization constants of the carboxyl and amine groups.

Procedure:

Prepare a 0.01 M solution of the title compound in degassed water (CO2-free).

e Adjust ionic strength to 0.1 M using KNOs.

 Acidify the solution to pH ~1.5 using 0.1 M HCI.

« Titrate with 0.1 M carbonate-free NaOH using a calibrated glass electrode.

» Record pH vs. Volume of NaOH added.[1]

» Data Analysis: Identify inflection points.

o

Inflection 1 (pH ~2.2): Deprotonation of —-COOH.

[¢]

Inflection 2 (pH ~5.3): Deprotonation of Pyridinium H*.

o

Inflection 3 (pH ~9.1): Deprotonation of Ammonium —NH2+—.

Biological & Pharmaceutical Applications[2][3][4]
Peptidomimetics

The incorporation of the pyridine ring introduces rigidity and 1t-stacking potential into peptide
backbones. The 4-pyridylmethyl group serves as a basic side-chain mimic (similar to histidine
but with different pKa and geometry), potentially enhancing affinity for receptors with acidic
pockets.

PROTAC Linkers
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In Proteolysis Targeting Chimeras (PROTACS), the chemical nature of the linker is crucial for
solubility and permeability. This molecule offers a "solubilizing linker" motif:

e Secondary Amine: Can be alkylated to extend the chain.
e Pyridine: Increases water solubility compared to phenyl linkers.
o Carboxyl: Handle for amide coupling to E3 ligase ligands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide: [(4-
Pyridinylmethyl)amino]acetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317158/docs#in-depth-technical-guide-4-
pyridinylmethyl-amino-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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